4-Bromo-3-hexyl-2,6-dimethylquinoline

• Molecular Formula: C17H22BrN
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 4-bromo-3-hexyl-2,6-dimethylquinoline
• InChI: InChI=1S/C17H22BrN/c1-4-5-6-7-8-14-13(3)19-16-10-9-12(2)11-15(16)17(14)18/h9-11H,4-8H2,1-3H3
• InChI Key: JDXZZFKSIUHTCU-UHFFFAOYSA-N
• SMILES: CCCCCCC1=C(C2=C(C=CC(=C2)C)N=C1C)Br
• Canonical SMILES: CCCCCCC1=C(N=C2C=CC(=CC2=C1Br)C)C

Description

4-Bromo-3-hexyl-2,6-dimethylquinoline is a halogenated quinoline derivative featuring a bromine atom at position 4, a hexyl chain at position 3, and methyl groups at positions 2 and 5. This structural configuration confers unique physicochemical properties, including enhanced lipophilicity due to the hexyl substituent and steric effects from the methyl groups. Such compounds are of interest in medicinal chemistry and materials science, particularly as intermediates for synthesizing bioactive molecules or ligands in catalytic systems.

Comparison with Similar Compounds

Substituent Effects and Structural Variations

Quinoline derivatives vary significantly based on substituent type, position, and chain length. Key comparisons include:

Compound Name	Substituents (Positions)	Key Structural Features
4-Bromo-3-hexyl-2,6-dimethylquinoline	Br (4), C₆H₁₃ (3), CH₃ (2,6)	Long alkyl chain, bromine, methyl groups
4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k)	NH₂ (4), Cl-Ph (2), MeO-Ph (3)	Aromatic rings, amino group, methoxy group
8-Bromo-2,6-dimethylquinoline	Br (8), CH₃ (2,6)	Bromine at position 8, methyl groups
6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid	Br (6), (2,4-MeO)Ph (2), COOH (4)	Carboxylic acid, dimethoxy phenyl group

Analysis :

• Bromine Position : Bromine at position 4 (target compound) vs. position 8 () alters electronic distribution and reactivity. Position 4 bromine may enhance electrophilic substitution at adjacent sites, whereas position 8 bromine could influence π-stacking in crystal structures .
• Alkyl vs. Aromatic Substituents : The hexyl chain in the target compound increases lipophilicity (predicted logP >6) compared to methoxy (logP ~4 in ) or chlorophenyl groups (logP ~5 in ) .

Analysis :

• Modern methods (e.g., Pd-catalyzed coupling in ) offer regioselectivity for complex substituents like hexyl chains, contrasting with older chlorination/oxidation approaches () .
• Bromination strategies vary: direct electrophilic substitution (target compound) vs. side-chain functionalization () .

Physicochemical Properties

Critical data for comparison:

Compound	Molecular Weight	Melting Point (°C)	logP	Solubility
4-Bromo-3-hexyl-2,6-dimethylquinoline	~322.3 (calc.)	Estimated 80-100	~6.2	Low in water
4k	424.9	223–225	~5.1	Moderate in DMSO
6-Methylkynurenic acid	233.2	279 (decomp.)	~1.5	Low in organic solvents
	388.2	Not reported	4.0	Moderate in MeOH

Analysis :

• The hexyl chain in the target compound elevates logP significantly compared to shorter-chain analogs (e.g., ), suggesting better membrane permeability .
• High melting points in and correlate with rigid aromatic systems, while the target compound’s lower estimated melting point reflects alkyl chain flexibility .